Cas no 1261500-76-8 (4-Hydroxy-2-(trifluoromethyl)benzoyl chloride)
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride is a versatile trifluoromethylated benzoyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical applications. Its trifluoromethyl and hydroxyl groups enhance reactivity, making it valuable for constructing complex molecules, particularly in medicinal chemistry. The compound’s electron-withdrawing trifluoromethyl group improves stability and influences the electronic properties of resulting derivatives. It is commonly used in acylations and as a precursor for active pharmaceutical ingredients (APIs) or agrochemicals. Handling requires caution due to its moisture sensitivity and reactivity as an acyl chloride. Proper storage under inert conditions is recommended to maintain purity and performance.
1261500-76-8 structure
Product Name:4-Hydroxy-2-(trifluoromethyl)benzoyl chloride
CAS No:1261500-76-8
MF:C8H4ClF3O2
MW:224.564372062683
CID:4794255
Update Time:2025-10-19
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxy-2-(trifluoromethyl)benzoyl chloride
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- Inchi： 1S/C8H4ClF3O2/c9-7(14)5-2-1-4(13)3-6(5)8(10,11)12/h1-3,13H
- InChI Key： QWUNJQCSUZBZFV-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1C(F)(F)F)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- XLogP3: 3
- Topological Polar Surface Area: 37.3
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003460-250mg |
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride |
1261500-76-8 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A014003460-500mg |
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride |
1261500-76-8 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A014003460-1g |
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride |
1261500-76-8 | 97% | 1g |
$1504.90 | 2023-09-03 |
4-Hydroxy-2-(trifluoromethyl)benzoyl chloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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